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The table below summarizes key chemosensory data for these two ketones, which are often the primary

odor-active compounds identified in studies.

Compound
Odor
Description

Odor Threshold in Air
(Experimental)

Relative Potency & Experimental
Context

1-Octen-3-
one

Metallic, musty,
mushroom-like

[1] [2] [3]

0.0032 ng/L [3] (Other
studies cite values as low as

0.005 ng/L)

Extremely potent; a key odorant in
metallic-smelling ferrous sulfate

solutions and the characteristic scent
of mushrooms [1] [2].

1-Nonen-3-
one

Metallic [1] 55 ng/L [3] (for 1-Dodecen-
3-one; specific value for 1-

Nonen-3-one not fully
quantified in these studies)

Highly potent; identified as the most
potent metallic odorant released from

ferrous sulfate solutions, at least 10
times more potent than other trace

odorants in that system [1].

Experimental Protocols for Odor Analysis

The data in the table above is derived from rigorous analytical sensory techniques. Here are the detailed

methodologies commonly used in the cited research.
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Gas Chromatography-Olfactometry (GC-O): This is the primary technique for identifying key odor-

active compounds within a complex mixture.

Sample Preparation: Volatile compounds are collected from the sample (e.g., a solution of
ferrous sulfate or food material). Techniques like Solid-Phase Microextraction (SPME) are

often used to concentrate the volatiles from the headspace above the sample [1] [4].
Separation and Sniffing: The extracted volatiles are injected into a gas chromatograph, which

separates them based on their chemical properties. The effluent is split between a chemical
detector (like a Mass Spectrometer, MS) and a sniffing port, where a trained human assessor

records the perceived odor and its intensity for each eluting compound [4] [5].
Identification: By comparing the odor description and chromatographic retention data with

those of authentic chemical standards, researchers can conclusively identify potent odorants
like 1-octen-3-one and 1-nonen-3-one [1].

Odor Threshold Determination: The odor threshold is the lowest concentration at which a substance

can be detected by smell. In experimental settings, this is often determined using GC-O.

Process: A sample is injected into the GC system, and the effluent is diluted with an inert gas in

a stepwise manner at the sniffing port. The assessor sniffs the diluted effluent, and the Odor
Threshold in Air is reported as the concentration or dilution level at which the odor is first

detected [3] [5]. This provides a direct, quantitative measure of a compound's potency.

Structural Relationships and Analytical Workflow

The following diagram illustrates the structural relationship between the alcohols and ketones discussed, and

outlines the standard experimental workflow for their analysis.
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Experimental Analysis Workflow
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Research Implications and Data Limitations

Oxidation and Potency: The ketones (1-Octen-3-one and 1-Nonen-3-one) are often oxidation

products of their corresponding alcohols (1-Octen-3-ol and 1-Nonen-3-ol). This oxidation significantly
increases their odor potency, making them the primary contributors to the overall aroma profile in

many natural and synthetic systems [3].
Data Gap on Alcohols: While 1-Octen-3-ol is a well-known aroma compound with a mushroom-like

odor and a published odor threshold of 2.7 ng/L in air [5], a direct, experimentally derived odor
threshold for 1-Nonen-3-ol was not available in the current search results. This prevents a

quantitative, side-by-side potency comparison for the alcohol pair.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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